Cas no 1567109-37-8 (1-Propanamine, 2-methoxy-N-(2-methoxyethyl)-2-methyl-)

• Product name: 1-Propanamine, 2-methoxy-N-(2-methoxyethyl)-2-methyl-
• CAS No: 1567109-37-8
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 5295588

1-Propanamine, 2-methoxy-N-(2-methoxyethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 2-methoxy-N-(2-methoxyethyl)-2-methyl-

• Inchi： 1S/C8H19NO2/c1-8(2,11-4)7-9-5-6-10-3/h9H,5-7H2,1-4H3
• InChI Key： ZBJMSCHHMQQVQT-UHFFFAOYSA-N
• SMILES： C(NCCOC)C(OC)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-Propanamine, 2-methoxy-N-(2-methoxyethyl)-2-methyl-

Comprehensive Overview of 1-Propanamine, 2-methoxy-N-(2-methoxyethyl)-2-methyl- (CAS No. 1567109-37-8)

1-Propanamine, 2-methoxy-N-(2-methoxyethyl)-2-methyl- (CAS No. 1567109-37-8) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, is widely used in research and development due to its versatile applications. The presence of methoxy and amine functional groups makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for 2-methoxy-N-(2-methoxyethyl)-2-methyl-1-propanamine due to its potential in drug discovery and material science.

The chemical properties of 1-Propanamine, 2-methoxy-N-(2-methoxyethyl)-2-methyl- include a molecular weight of 161.24 g/mol and a boiling point that varies based on environmental conditions. Its solubility in organic solvents like ethanol and acetone makes it a preferred choice for laboratory experiments. The compound's stability under standard conditions ensures its reliability in various applications. Recent trends indicate a growing interest in methoxy-substituted propanamine derivatives, particularly in the development of novel therapeutic agents and advanced materials.

One of the key applications of 1-Propanamine, 2-methoxy-N-(2-methoxyethyl)-2-methyl- is in the pharmaceutical sector, where it serves as a building block for active pharmaceutical ingredients (APIs). Its structural features allow for modifications that can enhance drug efficacy and reduce side effects. Additionally, this compound is explored in the synthesis of polymers and coatings, where its methoxy groups contribute to improved material properties. The demand for high-purity 2-methoxy-N-(2-methoxyethyl)-2-methyl-1-propanamine has risen, driven by advancements in green chemistry and sustainable manufacturing practices.

Market dynamics for 1-Propanamine, 2-methoxy-N-(2-methoxyethyl)-2-methyl- reflect its growing importance in niche chemical markets. Suppliers and manufacturers are focusing on scalable production methods to meet the increasing demand. The compound's compatibility with modern analytical techniques, such as HPLC and NMR, further enhances its appeal for quality control and research purposes. Industry reports highlight the potential of methoxy-functionalized amines in emerging technologies, including nanotechnology and renewable energy solutions.

From an environmental and safety perspective, 1-Propanamine, 2-methoxy-N-(2-methoxyethyl)-2-methyl- is handled with standard laboratory precautions. Proper storage conditions, including temperature control and inert atmospheres, are recommended to maintain its stability. Regulatory compliance is essential for its use in commercial applications, and manufacturers adhere to guidelines set by global chemical authorities. The compound's low toxicity profile makes it a safer alternative compared to more hazardous chemicals in similar applications.

In conclusion, 1-Propanamine, 2-methoxy-N-(2-methoxyethyl)-2-methyl- (CAS No. 1567109-37-8) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with its applications in pharmaceuticals and materials science, make it a subject of ongoing research and commercial interest. As the demand for specialized chemical intermediates grows, 2-methoxy-N-(2-methoxyethyl)-2-methyl-1-propanamine is poised to play a pivotal role in future innovations. Researchers and industry stakeholders continue to explore its capabilities, ensuring its relevance in the evolving chemical landscape.